2-Chloro-5-(3-Fluoro-Benzoylamino)-Benzoic Acid
Cat. No. B8556902
M. Wt: 293.68 g/mol
InChI Key: QBVXMVYXQZZLFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08030487B2
Procedure details
5-Amino-2-chloro-benzoic acid (0.96 g, 5.58 mmol) was diluted with THF (60 mL), treated with 3-fluoro-benzoyl chloride (0.738 mL, 6.14 mmol) and stirred for 18 h. Solvents were then removed and resulting solids were triturated with DCM. After filtration, the title compound was obtained as a white solid (1.7 g, 99%).
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:3]=[CH:4][C:5]([Cl:11])=[C:6]([CH:10]=1)[C:7]([OH:9])=[O:8].[F:12][C:13]1[CH:14]=[C:15]([CH:19]=[CH:20][CH:21]=1)[C:16](Cl)=[O:17]>C1COCC1>[Cl:11][C:5]1[CH:4]=[CH:3][C:2]([NH:1][C:16](=[O:17])[C:15]2[CH:19]=[CH:20][CH:21]=[C:13]([F:12])[CH:14]=2)=[CH:10][C:6]=1[C:7]([OH:9])=[O:8]
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Inputs
Step One
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Name
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|
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Quantity
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0.96 g
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Type
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reactant
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Smiles
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NC=1C=CC(=C(C(=O)O)C1)Cl
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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0.738 mL
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Type
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reactant
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Smiles
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FC=1C=C(C(=O)Cl)C=CC1
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred for 18 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Solvents were then removed
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CUSTOM
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Type
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CUSTOM
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Details
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resulting solids
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CUSTOM
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Type
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CUSTOM
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Details
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were triturated with DCM
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FILTRATION
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Type
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FILTRATION
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Details
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After filtration
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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|
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Type
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product
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Smiles
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ClC1=C(C(=O)O)C=C(C=C1)NC(C1=CC(=CC=C1)F)=O
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Name
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|
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.7 g | |
| YIELD: PERCENTYIELD | 99% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
